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Compound of Interest

Compound Name: Uniconazole P

Cat. No.: B1683726

An In-depth Technical Guide to (S)-(+)-Uniconazole

Introduction

(S)-(+)-Uniconazole, also known as uniconazole-P, is the most biologically active stereocisomer
of the triazole-based plant growth regulator, uniconazole.[1][2][3] It is widely utilized in
agriculture and horticulture to control plant height, improve stress tolerance, and enhance the
overall quality and yield of crops and ornamental plants.[4][5] Its primary mechanism of action
involves the inhibition of gibberellin (GA) biosynthesis, which leads to a reduction in cell
elongation and results in more compact and robust plant architecture.[4][5][6][7] Furthermore,
uniconazole has been shown to influence other hormonal pathways, notably by inhibiting the
catabolism of abscisic acid (ABA), a key hormone in stress response.[3][8][9] This guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
biological functions of (S)-(+)-uniconazole for researchers, scientists, and professionals in drug
and agrochemical development.

Chemical Structure and Identifiers

(S)-(+)-Uniconazole is the (S)-enantiomer of (E)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-
triazol-1-yl)pent-1-en-3-0l.[10] The racemic mixture is referred to as uniconazole.[10] The (S)
configuration at the chiral center is critical for its high level of biological activity.[1][3]
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Identifier Value Source

(E.3S)-1-(4-chlorophenyl)-4,4-
IUPAC Name dimethyl-2-(1,2,4-triazol-1- [2]
yl)pent-1-en-3-ol

CAS Number 83657-17-4 [2][10]

Uniconazole-P, (S)-

Uniconazole, Lomica,

Synonyms 2][10
ynony SUMISEVEN P, (S)-(+)- 12][10]

uniconazole

Molecular Formula C15H1sCINsO [1][2][11]

Molecular Weight 291.78 g/mol [71[12][13][14]

_ CC(C)(C)--INVALID-LINK--

SMILES String [2]
ccl)/n2cncn2)O
YNWVFADWVLCOPU-

InChl Key [2][10]

MAUPQMMJSA-N

Physicochemical Properties

The physical and chemical characteristics of uniconazole are summarized below. These
properties influence its environmental fate, solubility, and application methods.
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Property Value Conditions Source
White to light brown

Appearance crystalline Standard [B171112]
solid/powder

Melting Point 147-164 °C N/A [71112]

Water Solubility 8.41 mg/L 25°C [71[12]
Methanol: 88 g/kg;

Solubility (Organic) Hexane: 0.3 g/kg; 25°C [12]
Xylene: 7 g/kg

Soluble in acetone,

ethyl acetate,
General [12]

chloroform,

dimethylformamide

Density 1.28 g/mL 21.5°C [71[12]

Vapor Pressure 8.9 mPa 20 °C [12]

Biological Properties and Mechanism of Action

Uniconazole is a potent inhibitor of cytochrome P450 (CYP450) monooxygenases.[1][15][16]
This inhibitory action is the basis for its effects on multiple plant hormone pathways.

Inhibition of Gibberellin Biosynthesis

The most well-documented effect of uniconazole is the blockage of gibberellin (GA)

biosynthesis.[4][5][6] Specifically, it inhibits ent-kaurene oxidase, a key CYP450 enzyme in the

GA pathway.[2] This inhibition prevents the conversion of ent-kaurene to ent-kaurenoic acid, a

critical step in the formation of biologically active GAs. The resulting deficiency in active GAs

leads to reduced stem elongation, resulting in a dwarfing effect, darker green leaves (due to

increased chlorophyll content), and a more compact plant structure.[6][7][17]
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Inhibition of Abscisic Acid (ABA) Catabolism

In addition to its effects on GAs, uniconazole is a potent inhibitor of ABA 8'-hydroxylase
(CYP707A), the primary enzyme responsible for ABA catabolism in plants.[8][9][11] By
inhibiting the breakdown of ABA, uniconazole treatment leads to an increase in endogenous
ABA levels.[6][8][9] Elevated ABA levels are associated with enhanced tolerance to abiotic
stresses such as drought and salinity, as ABA plays a crucial role in regulating stomatal closure
and stress-responsive gene expression.[4][5] Uniconazole-P has been identified as a strong
competitive inhibitor of ABA 8'-hydroxylase with a Ki value of 8.0 nM.[8][9]
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Experimental Protocols

The application of uniconazole requires precise control of concentration and timing to achieve
the desired physiological response without causing excessive stunting. Below is a
representative protocol for evaluating the efficacy of uniconazole as a foliar spray on vegetable
transplants, synthesized from established methodologies.[18]

Protocol: Efficacy of Uniconazole Foliar Spray on Potted
Seedlings

o Plant Material and Growth Conditions:

o Use seedlings of species such as tomato (Solanum lycopersicum), pepper (Capsicum
annuum), or eggplant (Solanum melongena).

o Grow seedlings in standard cell trays or small pots with a commercial soilless substrate.

o Maintain plants in a greenhouse with controlled temperature (e.g., 24°C day / 18°C night)
and provide regular fertilization (e.g., weekly with 200 mg-L~* N).[18]
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e Preparation of Uniconazole Solutions:

o Prepare a stock solution of uniconazole (e.g., from a commercial formulation like
Sumagic® or Concise®).

o Perform serial dilutions to create a range of treatment concentrations. Effective
concentrations for vegetable transplants often range from 2.5 to 10 mg-L~* (ppm).[18]

o Prepare a "control" solution containing only water.
e Treatment Application:

o Apply treatments when seedlings have reached a specific developmental stage, such as
the four-leaf stage.[18]

o Measure the initial height of a randomly selected subset of plants before application.

o Apply the solutions as a single, uniform foliar spray. Use a calibrated sprayer to apply a
consistent volume, for example, 204 mL-m~2.[18]

o Ensure complete and even coverage of the foliage. Avoid excessive runoff into the media.
o Data Collection and Analysis:

o Atregular intervals (e.g., weekly), measure the plant height from the soil line to the apical
meristem.

o Continue measurements for a period of 5 to 8 weeks post-treatment.[18]

o At the conclusion of the experiment, other parameters such as stem diameter, leaf
chlorophyll content, and (if applicable) time to flowering and fruit yield can be measured.

o Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the
effect of different uniconazole concentrations compared to the control.
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Conclusion

(S)-(+)-Uniconazole is a highly effective plant growth regulator with a dual mode of action that
makes it a valuable tool for agricultural and horticultural applications. By inhibiting both
gibberellin biosynthesis and abscisic acid catabolism, it not only controls plant stature but also
enhances resilience to environmental stresses. Its potency requires careful and precise
application, but when used correctly, it can significantly improve crop manageability, quality,
and yield. Further research into its complex interactions with other plant hormonal pathways will
continue to uncover new potential applications for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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